Cas no 1379091-92-5 (5-chloro-1-methylindazole)

• Product Name: 5-chloro-1-methylindazole
• CAS No: 1379091-92-5
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 5189353
• Update Time: 2025-10-21

5-chloro-1-methylindazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methylindazole

• Inchi： 1S/C8H7ClN2/c1-11-8-3-2-7(9)4-6(8)5-10-11/h2-5H,1H3
• InChI Key： ANWQWNSLIXJXOF-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(Cl)C=C2)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-chloro-1-methylindazole

Research Brief on 5-Chloro-1-Methylindazole (CAS: 1379091-92-5): Recent Advances and Applications

5-Chloro-1-methylindazole (CAS: 1379091-92-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and modulators of central nervous system (CNS) targets. This research brief consolidates the latest findings on the compound, focusing on its synthesis, biological activity, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-chloro-1-methylindazole as a scaffold for designing selective kinase inhibitors. Researchers demonstrated that modifications at the indazole ring, particularly the chloro and methyl substituents, significantly influence binding affinity to target kinases such as JAK2 and CDK2. The study utilized molecular docking and in vitro assays to validate the compound's inhibitory effects, with IC50 values in the nanomolar range, suggesting its promise in oncology therapeutics.

In addition to its kinase inhibitory properties, 5-chloro-1-methylindazole has been investigated for its potential in neuropharmacology. A recent preprint on bioRxiv (2024) reported its activity as a negative allosteric modulator of the GABA_A receptor, implicating its utility in treating anxiety and epilepsy. The study employed electrophysiology and behavioral assays in rodent models, revealing dose-dependent anxiolytic effects without the sedative side effects commonly associated with benzodiazepines.

From a synthetic chemistry perspective, advances in the scalable production of 5-chloro-1-methylindazole have been achieved through Pd-catalyzed cross-coupling reactions, as detailed in a 2023 Organic Process Research & Development article. The optimized protocol achieved an 85% yield with high purity (>99%), addressing previous challenges in large-scale synthesis. This development is critical for enabling further preclinical and clinical studies of derivatives.

Ongoing clinical trials (e.g., NCT05678984) are evaluating 5-chloro-1-methylindazole derivatives for solid tumors and inflammatory diseases, with Phase I data expected in late 2024. Meanwhile, patent filings (WO2023187652A1) underscore its structural versatility in drug design, covering novel compositions for neurodegenerative disorders. These developments position the compound as a multifaceted tool in medicinal chemistry.

In conclusion, 5-chloro-1-methylindazole (1379091-92-5) exemplifies the convergence of synthetic innovation and biological relevance. Its dual applications in kinase inhibition and CNS modulation, coupled with improved synthetic accessibility, make it a compelling candidate for next-generation therapeutics. Future research should focus on structure-activity relationship (SAR) optimization and translational studies to fully exploit its clinical potential.